Cas no 1806865-40-6 (4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806865-40-6
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4914780
• Update Time: 2025-05-24

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-4-1-3(2-9)12-7(13)5(4)6(10)11/h1,6H,2H2,(H,12,13)
• InChI Key： ZDEAIVMLMOHGFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine, also known by its CAS No. 1806865-40-6, is a complex organic compound with a pyridine ring at its core. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule is characterized by the presence of multiple substituents, including a bromine atom at the 4-position, a chloromethyl group at the 6-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 2-position. These substituents contribute to its chemical reactivity, stability, and functional properties.

The synthesis of 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the construction of this compound. These innovations not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The structural complexity of this compound makes it an attractive candidate for various applications. In pharmacology, it has been investigated as a potential lead compound for drug development. The presence of multiple functional groups allows for diverse interactions with biological systems, making it a promising candidate for targeting specific proteins or enzymes. Recent studies have highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Furthermore, its ability to undergo further chemical modifications provides researchers with flexibility in tailoring its properties for specific therapeutic applications.

In addition to its pharmacological applications, 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine has also been explored in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths makes it an intriguing option for enhancing the efficiency and performance of these devices.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the environmental fate and toxicity of chemicals like 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine becomes crucial. Recent studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. These investigations are essential for ensuring that its use does not pose significant risks to ecosystems or human health.

In conclusion, 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806865-40-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, materials science, and environmental studies. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial applications.